2-Acetyl-3-hydroxybenzaldehyde

• Molecular Formula: C9H8O3
• Molecular Weight: 164.16 g/mol
• IUPAC Name: 2-acetyl-3-hydroxybenzaldehyde
• InChI: InChI=1S/C9H8O3/c1-6(11)9-7(5-10)3-2-4-8(9)12/h2-5,12H,1H3
• InChI Key: OMVYLMUNJLDWQW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C=CC=C1O)C=O

Description

2-Acetyl-3-hydroxybenzaldehyde (IUPAC name: 2-acetyl-3-hydroxybenzaldehyde) is an aromatic aldehyde derivative featuring a benzaldehyde backbone substituted with a hydroxyl (-OH) group at position 3 and an acetyl (-COCH₃) group at position 2. Its molecular formula is C₉H₈O₃, with a molecular weight of 164.16 g/mol. The compound’s structure combines the reactivity of an aldehyde group with the hydrogen-bonding capacity of a hydroxyl group and the electron-withdrawing effects of an acetyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Acetyl-3-hydroxybenzaldehyde can be achieved through several methods. One common approach involves the formylation of 2-acetylphenol using the Reimer-Tiemann reaction. This reaction typically employs chloroform and a strong base such as sodium hydroxide under reflux conditions to introduce the formyl group at the ortho position relative to the hydroxyl group.

Industrial Production Methods: In industrial settings, the production of 2-Acetyl-3-hydroxybenzaldehyde may involve the use of continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and controlled temperature and pressure conditions can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 2-Acetyl-3-hydroxybenzaldehyde undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or carboxylic acid.

Reduction: The aldehyde group can be reduced to form an alcohol.

Substitution: The acetyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base.

Major Products Formed:

Oxidation: Formation of 2-acetyl-3-hydroxybenzoic acid.

Reduction: Formation of 2-acetyl-3-hydroxybenzyl alcohol.

Substitution: Formation of various substituted benzaldehyde derivatives.

Scientific Research Applications

2-Acetyl-3-hydroxybenzaldehyde has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a starting material for the preparation of various derivatives.

Biology: It is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the production of dyes, fragrances, and other fine chemicals.

Mechanism of Action

The mechanism of action of 2-Acetyl-3-hydroxybenzaldehyde involves its interaction with various molecular targets and pathways. The hydroxyl and aldehyde groups allow it to form hydrogen bonds and interact with enzymes and receptors. These interactions can modulate biological processes, leading to its observed effects. For example, its antioxidant activity is attributed to its ability to scavenge free radicals and inhibit oxidative stress.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize 2-acetyl-3-hydroxybenzaldehyde, we compare it with two analogs: 3-hydroxybenzoic acid () and 5-acetyl-2-methoxybenzaldehyde (). Key differences in functional groups, physicochemical properties, and applications are highlighted below.

Structural and Functional Group Comparison

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Structural Features
2-Acetyl-3-hydroxybenzaldehyde	C₉H₈O₃	164.16	Aldehyde, hydroxyl, acetyl	Ortho-substituted acetyl and hydroxyl groups
3-Hydroxybenzoic acid	C₇H₆O₃	140.85	Carboxylic acid, hydroxyl	Meta-substituted hydroxyl and carboxylic acid
5-Acetyl-2-methoxybenzaldehyde	C₁₀H₁₀O₃	178.18	Aldehyde, methoxy, acetyl	Para-substituted acetyl and methoxy groups

Physicochemical Properties

• Solubility: The hydroxyl group in 2-acetyl-3-hydroxybenzaldehyde enhances solubility in polar solvents (e.g., water, ethanol) compared to 5-acetyl-2-methoxybenzaldehyde, where the methoxy group reduces polarity . 3-Hydroxybenzoic acid’s carboxylic acid group confers high water solubility, making it preferable as a solvent or stabilizer .

• Reactivity :

  • The aldehyde group in 2-acetyl-3-hydroxybenzaldehyde is more electrophilic than the carboxylic acid in 3-hydroxybenzoic acid, enabling nucleophilic addition reactions (e.g., Schiff base formation).
  • The electron-withdrawing acetyl group in both 2-acetyl-3-hydroxybenzaldehyde and 5-acetyl-2-methoxybenzaldehyde may stabilize intermediates in substitution reactions .

Research Findings and Implications

Substituent Effects :

• Hydroxyl groups improve solubility but may increase susceptibility to oxidation. In contrast, methoxy groups (as in 5-acetyl-2-methoxybenzaldehyde) enhance stability but reduce polarity .
• The acetyl group’s electron-withdrawing nature directs electrophilic substitution to specific positions, a property critical in designing regioselective syntheses.

Synthetic Utility: 2-Acetyl-3-hydroxybenzaldehyde’s aldehyde group is a versatile handle for synthesizing heterocycles (e.g., quinolines), whereas 3-hydroxybenzoic acid is more suited for esterification or amidation .

Safety Considerations :

• While 5-acetyl-2-methoxybenzaldehyde is classified as low-risk , the hydroxyl group in 2-acetyl-3-hydroxybenzaldehyde may necessitate stricter handling protocols to prevent degradation or irritation.